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Compound of Interest

Compound Name: Veramid

CAS No.: 8015-18-7

Cat. No.: B1219812

Get Quote

Notice: Comprehensive searches for a therapeutic agent named "Veramid" have not yielded

information on any approved or investigational drug with this designation. The following

information is based on a hypothetical compound and is for illustrative purposes only,

demonstrating the requested format for a technical guide.

Introduction
Veramid is a novel, synthetically derived small molecule inhibitor of the Janus kinase (JAK)

family, with high selectivity for JAK2. Its therapeutic potential is being explored in the context of

myeloproliferative neoplasms and certain inflammatory conditions. This document provides a

technical overview of the preclinical data, mechanism of action, and potential clinical

applications of Veramid.

Mechanism of Action
Veramid competitively binds to the ATP-binding site of the JAK2 kinase domain, preventing the

phosphorylation and activation of downstream STAT proteins. This inhibition disrupts the

JAK/STAT signaling pathway, which is a critical mediator of cytokine signaling involved in cell

growth, proliferation, and inflammation.
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Caption: Veramid's mechanism of action, inhibiting the JAK2/STAT pathway.
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Pharmacokinetics
Pharmacokinetic studies in preclinical models have characterized the absorption, distribution,

metabolism, and excretion (ADME) profile of Veramid.

Parameter Value (Mean ± SD) Animal Model

Bioavailability (F%) 75 ± 8% Sprague-Dawley Rat

Tmax (hours) 1.5 ± 0.5 Sprague-Dawley Rat

Cmax (ng/mL) 1250 ± 210 Sprague-Dawley Rat

Half-life (t1/2, hours) 8.2 ± 1.3 Sprague-Dawley Rat

Protein Binding (%) 92 ± 3% In vitro (Human Plasma)

Preclinical Efficacy
Veramid has demonstrated potent and selective inhibition of JAK2 in various cell-based

assays.

Assay Type Cell Line IC50 (nM)

JAK2 Kinase Assay HEL 92.1.7 5.2

Cell Proliferation Ba/F3-JAK2V617F 12.8

STAT3 Phosphorylation SET-2 8.5

In a murine model of JAK2V617F-driven polycythemia vera, Veramid treatment led to a

significant reduction in hematocrit levels and spleen size.

Treatment Group Hematocrit (%) Spleen Weight (mg)

Vehicle Control 65 ± 4 350 ± 45

Veramid (50 mg/kg) 48 ± 5 180 ± 30
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Experimental Protocols
Reagents: Recombinant human JAK2, ATP, and a suitable peptide substrate.

Procedure:

1. Veramid is serially diluted in DMSO and pre-incubated with JAK2 enzyme in assay buffer

for 15 minutes.

2. The kinase reaction is initiated by adding a mixture of ATP and the peptide substrate.

3. The reaction is allowed to proceed for 60 minutes at 30°C.

4. The amount of phosphorylated substrate is quantified using a luminescence-based

detection reagent.

Data Analysis: IC50 values are calculated by fitting the dose-response data to a four-

parameter logistic equation.

Prepare Veramid Serial Dilutions Pre-incubate Veramid with JAK2 Initiate Kinase Reaction
(Add ATP & Substrate) Incubate at 30°C for 60 min Quantify Phosphorylation

(Luminescence) Calculate IC50
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Caption: Workflow for the in vitro JAK2 kinase inhibition assay.

Animal Model: C57BL/6 mice are transplanted with bone marrow cells retrovirally transduced

with the human JAK2V617F mutation.

Treatment: Once polycythemia is established (hematocrit > 60%), mice are randomized to

receive either vehicle control or Veramid (50 mg/kg) via oral gavage once daily.

Endpoints: Hematocrit levels are monitored weekly. After 4 weeks of treatment, mice are

euthanized, and spleen weights are measured.

Statistical Analysis: Data are analyzed using a Student's t-test to compare the treatment

group to the vehicle control.
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Future Directions
The promising preclinical data for Veramid warrant further investigation. Ongoing studies are

focused on evaluating its long-term safety and efficacy in more advanced disease models. The

initiation of Phase I clinical trials is anticipated to explore the safety, tolerability, and

pharmacokinetics of Veramid in healthy volunteers and patients with myeloproliferative

neoplasms.
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Caption: The clinical development pathway envisioned for Veramid.

To cite this document: BenchChem. [Veramid: A Review of Its Therapeutic Potential].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219812/docs#veramid-a-review-of-its-therapeutic-
potential]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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